Cas no 905307-07-5 (1-Vinyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Vinyl-1H-pyrazole-4-carboxylic acid
• CAS No: 905307-07-5
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD12198429
• CID: 1087413
• PubChem ID: 37134530
• Update Time: 2025-10-23

1-Vinyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Vinyl-1H-pyrazole-4-carboxylic acid
• 1-ethenylpyrazole-4-carboxylic acid
• 1-vinyl-1H-pyrazole-4-carboxylic acid(SALTDATA: FREE)
• 1-vinyl-4-pyrazolecarboxylic acid
• BB_SC-8412
• 905307-07-5
• 1-ethenyl-1H-pyrazole-4-carboxylic acid
• 1-VINYL-1H-PYRAZOLE-4-CARBOXYLICACID
• EN300-1665558
• SCHEMBL4760326
• MFCD12198429
• AT33568
• 1-VINYL-1H-PYRAZOLE-4-CARBOXYLIC ACID 95%
• VS-11050
• 1-vinyl-4-pyrazolecarboxylic
• NALOXIKNICPHNW-UHFFFAOYSA-N
• AKOS005662917
• DTXSID00653232
• STK933654
• BBL032186

• MDL： MFCD12198429
• Inchi： 1S/C6H6N2O2/c1-2-8-4-5(3-7-8)6(9)10/h2-4H,1H2,(H,9,10)
• InChI Key： NALOXIKNICPHNW-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=C)C=1)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.25
• Boiling Point: 184.4°C at 760 mmHg
• Flash Point: 65.3°C
• Refractive Index: 1.573
• PSA: 55.12000
• LogP: 0.68180

1-Vinyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Vinyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-Vinyl-1H-pyrazole-4-carboxylic acid (CAS No. 905307-07-5)

1-Vinyl-1H-pyrazole-4-carboxylic acid (CAS No. 905307-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a vinyl group attached to a pyrazole ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Its carboxylic acid functionality further enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 1-Vinyl-1H-pyrazole-4-carboxylic acid stems from their potential in addressing modern challenges such as antimicrobial resistance and sustainable crop protection. Researchers are actively exploring its derivatives for their efficacy in targeting enzymes or receptors involved in diseases like diabetes and inflammation. Additionally, its role in polymer chemistry is being investigated, particularly in the development of functional materials with tailored properties.

From a synthetic perspective, CAS No. 905307-07-5 is often synthesized via cross-coupling reactions or nucleophilic substitutions, methodologies that align with green chemistry principles. The compound’s stability under various conditions makes it suitable for scalable production, a critical factor for industrial applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure purity and structural integrity, meeting the stringent requirements of regulatory agencies.

In the context of AI-driven drug discovery, 1-Vinyl-1H-pyrazole-4-carboxylic acid has emerged as a candidate for virtual screening due to its pharmacophore-like features. Computational models predict its potential interactions with biological targets, accelerating the identification of novel therapeutics. This aligns with current trends where researchers leverage machine learning to optimize molecular designs, reducing time and costs associated with traditional trial-and-error approaches.

Environmental and safety profiles of 905307-07-5 are also under scrutiny, particularly as industries prioritize eco-friendly chemicals. Preliminary studies suggest low toxicity levels, but comprehensive assessments are ongoing to confirm its suitability for large-scale use. Such evaluations are essential to comply with global regulations like REACH and FDA guidelines, ensuring sustainable adoption across sectors.

Market demand for 1-Vinyl-1H-pyrazole-4-carboxylic acid is projected to rise, driven by its applications in high-value pharmaceuticals and advanced materials. Suppliers are increasingly focusing on custom synthesis services to cater to niche research needs, while patent filings highlight its commercial potential. For instance, recent innovations include its incorporation into biodegradable polymers, addressing the global push for reducing plastic waste.

In summary, 1-Vinyl-1H-pyrazole-4-carboxylic acid (CAS No. 905307-07-5) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research areas—from precision medicine to green chemistry—underscores its relevance in solving contemporary scientific and industrial challenges. As advancements in synthetic methodologies and computational tools continue, this compound is poised to play a pivotal role in shaping future innovations.